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Compound of Interest

Compound Name: 3-Iodo-1-methyl-pyrrolidine

Cat. No.: B15130710 Get Quote

CAS Number: 1354008-53-9

This technical guide provides a summary of the available information on (R)-3-Iodo-1-methyl-
pyrrolidine, a heterocyclic organic compound. The content is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties
(R)-3-Iodo-1-methyl-pyrrolidine is a substituted pyrrolidine, a five-membered nitrogen-

containing heterocycle. The pyrrolidine ring is a common scaffold in a variety of biologically

active compounds and is of significant interest in medicinal chemistry.[1][2][3] The

stereochemistry at the 3-position, designated as (R), is a crucial feature that can significantly

influence its biological activity and interaction with molecular targets.[1]

A summary of the known quantitative data for this compound is presented in the table below.

Property Value Reference

CAS Number 1354008-53-9 [4]

Molecular Formula C₅H₁₀IN [4]

Molecular Weight 211.04 g/mol [4]
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Detailed experimental protocols for the synthesis of (R)-3-Iodo-1-methyl-pyrrolidine are not

readily available in the public domain based on the conducted literature search. General

methods for the synthesis of substituted pyrrolidines often involve the cyclization of linear

precursors or the functionalization of a pre-existing pyrrolidine ring.[1] For instance, the

synthesis of 1-methylpyrrolidin-3-ol, a potential precursor, has been described on an industrial

scale.[5][6]

A plausible synthetic approach to (R)-3-Iodo-1-methyl-pyrrolidine could involve the iodination

of a suitable precursor, such as (R)-1-methyl-3-pyrrolidinol. This transformation would likely

involve a nucleophilic substitution reaction where the hydroxyl group is first converted into a

good leaving group, followed by displacement with an iodide salt. A generalized workflow for

such a hypothetical synthesis is depicted below.
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Hypothetical Synthesis Workflow
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Product
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Caption: A potential synthetic route to (R)-3-Iodo-1-methyl-pyrrolidine.

Disclaimer: This is a generalized and hypothetical synthetic scheme. The actual reaction

conditions, reagents, and outcomes would require experimental validation.

Applications in Drug Discovery
The pyrrolidine scaffold is a key structural motif in numerous FDA-approved drugs and natural

products.[1] Its three-dimensional structure allows for the exploration of chemical space in drug
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design, and the stereochemistry of its substituents can lead to highly specific interactions with

biological targets.[1][2][3]

While specific studies detailing the biological activity or drug development applications of (R)-3-
Iodo-1-methyl-pyrrolidine are not available in the reviewed literature, compounds with similar

structures have shown a range of biological activities. For example, the stereochemistry of a

methyl group on the pyrrolidine ring has been shown to be critical for the activity of certain

estrogen receptor α antagonists.[1]

Given its structure, (R)-3-Iodo-1-methyl-pyrrolidine could serve as a valuable building block

in the synthesis of more complex molecules for pharmacological evaluation. The iodo-

substituent can be utilized in various cross-coupling reactions to introduce further molecular

diversity.

Signaling Pathways and Experimental Workflows
There is no specific information available from the conducted searches describing signaling

pathways directly modulated by or detailed experimental workflows involving (R)-3-Iodo-1-
methyl-pyrrolidine. The utility of this compound is likely as a synthetic intermediate in the

creation of novel chemical entities for biological screening.[7]

A general workflow for the utilization of such a compound in early-stage drug discovery is

outlined below.
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Drug Discovery Workflow

(R)-3-Iodo-1-methyl-pyrrolidine
(Building Block)

Chemical Synthesis
(e.g., Cross-coupling reactions)

Library of Novel Compounds

High-Throughput Screening
(Biological Assays)

Hit Identification

Lead Optimization
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Caption: General workflow for using a chemical building block in drug discovery.

Conclusion
(R)-3-Iodo-1-methyl-pyrrolidine is a chiral synthetic building block with potential applications

in medicinal chemistry and drug discovery. While its specific biological activities and detailed

synthetic protocols are not extensively documented in publicly accessible literature, its

structural features suggest it could be a valuable intermediate for the synthesis of novel,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15130710?utm_src=pdf-body-img
https://www.benchchem.com/product/b15130710?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15130710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


biologically active compounds. Further research is required to fully elucidate its chemical

reactivity and pharmacological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15130710?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15130710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

